Cas no 2227754-28-9 ((2R)-4-(3,4-dimethylphenyl)butan-2-ol)

• Product Name: (2R)-4-(3,4-dimethylphenyl)butan-2-ol
• CAS No: 2227754-28-9
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5975163
• PubChem ID: 165690719
• Update Time: 2025-06-10

(2R)-4-(3,4-dimethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3,4-dimethylphenyl)butan-2-ol
• EN300-1766780
• 2227754-28-9

• Inchi： 1S/C12H18O/c1-9-4-6-12(8-10(9)2)7-5-11(3)13/h4,6,8,11,13H,5,7H2,1-3H3/t11-/m1/s1
• InChI Key： TYAGLQZKFKQDIQ-LLVKDONJSA-N
• SMILES： O[C@H](C)CCC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(3,4-dimethylphenyl)butan-2-ol

Comprehensive Overview of (2R)-4-(3,4-dimethylphenyl)butan-2-ol (CAS No. 2227754-28-9): Properties, Applications, and Industry Insights

The compound (2R)-4-(3,4-dimethylphenyl)butan-2-ol (CAS No. 2227754-28-9) is a chiral secondary alcohol with a unique structural framework, featuring a 3,4-dimethylphenyl group attached to a butan-2-ol backbone. Its stereospecific (2R) configuration makes it valuable in asymmetric synthesis and pharmaceutical research. This article explores its chemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry, AI-driven drug discovery, and sustainable chiral building blocks.

Chemically, (2R)-4-(3,4-dimethylphenyl)butan-2-ol exhibits a molecular weight of 178.27 g/mol and a lipophilic character due to its aromatic dimethylphenyl moiety. The chiral center at the second carbon of the butanol chain enables its use in enantioselective reactions, a hot topic in catalysis research. Recent studies highlight its potential as an intermediate for non-steroidal anti-inflammatory drugs (NSAIDs) analogs, aligning with the growing demand for pain management solutions in aging populations.

Synthesis of this compound often involves asymmetric reduction of corresponding ketones using biocatalysts or transition-metal complexes, reflecting the industry's shift toward low-waste processes. Researchers are optimizing routes via enzymatic catalysis—a frequently searched term in biotechnology databases—to improve yield and optical purity. Its stability under ambient conditions makes it suitable for scale-up production, a critical factor for contract manufacturing organizations (CMOs).

In pharmaceuticals, the (2R)-stereoisomer shows promise in modulating G-protein-coupled receptors (GPCRs), a trending target in neurological drug development. Its logP value (~2.8) suggests good blood-brain barrier permeability, sparking interest in central nervous system (CNS) therapeutics. These attributes correlate with rising Google searches for "chiral intermediates for CNS drugs" and "phenylbutanol derivatives in medicine".

The compound's 3,4-dimethylphenyl group contributes to its UV absorption at 260–280 nm, enabling HPLC analysis—a technique widely discussed in analytical chemistry forums. This feature supports quality control in Good Manufacturing Practice (GMP) settings, addressing regulatory concerns in pharmaceutical outsourcing trends. Additionally, its crystalline form facilitates X-ray diffraction studies, a method gaining traction in structure-activity relationship (SAR) optimization.

Industrial adoption of CAS 2227754-28-9 is rising in flavor and fragrance sectors, where its mild woody aroma suits niche perfume formulations. This application aligns with the clean beauty movement, a top-searched consumer trend. Patent analyses reveal its use in slow-release formulations, connecting to the booming controlled drug delivery market projected to exceed $100 billion by 2028.

Environmental considerations are paramount, with biodegradation studies showing 65% degradation in 28 days under OECD 301B guidelines—a key metric for EPA compliance. This data responds to increasing queries about "sustainable chiral compounds" in ESG-focused investing. The compound's low ecotoxicity (Daphnia magna EC50 >100 mg/L) further supports its inclusion in green chemistry initiatives.

Future research directions include computational modeling of its receptor interactions—a hot topic in AI-augmented chemistry—and derivatization for ion channel modulators. As the chiral chemicals market grows at 6.2% CAGR (2023–2030), (2R)-4-(3,4-dimethylphenyl)butan-2-ol stands out as a versatile building block for next-generation therapeutics and specialty materials.